Cas no 940986-27-6 (N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide)

N-(2H-1,3-Benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide is a sulfonamide derivative featuring a benzodioxole moiety and a bromo-dimethylbenzene sulfonyl group. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate. The presence of the bromo substituent offers reactivity for further functionalization via cross-coupling reactions, while the sulfonamide group provides a stable scaffold for bioactivity studies. The benzodioxole component may enhance metabolic stability and binding affinity in pharmacological applications. Its well-defined structure and purity make it suitable for research in drug discovery and development, particularly in targeting enzyme inhibition or receptor modulation.
N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide structure
940986-27-6 structure
Product Name:N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide
CAS No:940986-27-6
MF:C16H16BrNO4S
MW:398.271542549133
CID:5428199
Update Time:2025-06-08

N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-2,5-dimethylbenzenesulfonamide
    • N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide
    • Inchi: 1S/C16H16BrNO4S/c1-10-6-16(11(2)5-13(10)17)23(19,20)18-8-12-3-4-14-15(7-12)22-9-21-14/h3-7,18H,8-9H2,1-2H3
    • InChI Key: NNJOEQWKTZIMRS-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2=CC=C3OCOC3=C2)(=O)=O)=CC(C)=C(Br)C=C1C

N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide Pricemore >>

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Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide (CAS No. 940986-27-6)

N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide, with the CAS number 940986-27-6, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to a class of molecules known for their diverse biological activities, making it a subject of interest for researchers exploring novel therapeutic agents. The unique structural features of this compound, including the benzodioxole and brominated dimethylbenzene moieties, contribute to its potential applications in drug discovery and development.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in the N-(2H-1,3-benzodioxol-5-yl)methyl group, which is known to enhance the bioavailability and metabolic stability of drug candidates. The presence of the 4-bromo-2,5-dimethylbenzene moiety further adds to the compound's potential as a scaffold for designing inhibitors targeting specific enzymes or receptors. This combination of structural elements makes CAS 940986-27-6 a promising candidate for further investigation.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide involves a multi-step process, often starting with the bromination of dimethylbenzene followed by sulfonylation and subsequent coupling with the benzodioxole derivative. The purity and yield of the final product are critical factors, as they directly impact its suitability for research applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its quality.

One of the most frequently asked questions about CAS 940986-27-6 is its potential role in addressing current health challenges, such as antimicrobial resistance. Sulfonamides have historically been used as antibiotics, and researchers are now exploring their derivatives for next-generation treatments. The 4-bromo-2,5-dimethylbenzene component in this compound may offer unique interactions with bacterial targets, making it a valuable tool for studying new mechanisms of action.

Another area of interest is the compound's potential application in neurological research. The benzodioxole group is known to interact with neurotransmitter systems, and modifications to this scaffold could lead to discoveries in treating neurodegenerative diseases. This aligns with the growing focus on brain health and cognitive enhancement, topics that are highly searched in scientific and public domains.

From an industrial perspective, N-(2H-1,3-benzodioxol-5-yl)methyl-4-bromo-2,5-dimethylbenzene-1-sulfonamide is also being studied for its potential use in material science. Sulfonamide derivatives have been incorporated into polymers and coatings to improve their properties, such as durability and chemical resistance. The bromine atom in this compound could further enhance these characteristics, opening doors for innovative applications in advanced materials.

In conclusion, CAS 940986-27-6 represents a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with the growing interest in sulfonamide chemistry and drug discovery, positions it as a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

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